molecular formula C12H12BrNO B1637727 5-bromo-1-isopropyl-1H-indole-3-carbaldehyde

5-bromo-1-isopropyl-1H-indole-3-carbaldehyde

Cat. No. B1637727
M. Wt: 266.13 g/mol
InChI Key: IGVNOZSHNDWZRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-1-isopropyl-1H-indole-3-carbaldehyde is a useful research compound. Its molecular formula is C12H12BrNO and its molecular weight is 266.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-1-isopropyl-1H-indole-3-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-1-isopropyl-1H-indole-3-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-bromo-1-isopropyl-1H-indole-3-carbaldehyde

Molecular Formula

C12H12BrNO

Molecular Weight

266.13 g/mol

IUPAC Name

5-bromo-1-propan-2-ylindole-3-carbaldehyde

InChI

InChI=1S/C12H12BrNO/c1-8(2)14-6-9(7-15)11-5-10(13)3-4-12(11)14/h3-8H,1-2H3

InChI Key

IGVNOZSHNDWZRN-UHFFFAOYSA-N

SMILES

CC(C)N1C=C(C2=C1C=CC(=C2)Br)C=O

Canonical SMILES

CC(C)N1C=C(C2=C1C=CC(=C2)Br)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cesium carbonate (545 mg, 1.67 mmol) was added to a stirred room temperature of 5-bromo-1H-indole-3-carbaldehyde (125 mg, 0.56 mmol) in DMF (1.0 mL) and the mixture was stirred at room temperature for 15 minutes. Then 2-iodopropane (0.112 mL, 1.116 mmol) was added and the solution was stirred at 80° C. for 2 hours. The solvent was removed under reduced pressure and the residue was partitioned between ethyl acetate (2×20 mL) and saturated sodium bicarbonate (5 mL), washed with brine (10 mL), dried over sodium sulfate, filtered and concentrated under reduced pressure to give the title compound (148 mg).
Quantity
545 mg
Type
reactant
Reaction Step One
Quantity
125 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0.112 mL
Type
reactant
Reaction Step Two

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